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Compound of Interest

Compound Name: Shinorine

Cat. No.: B1251615

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are critical for laboratory safety and environmental
stewardship. Shinorine, a mycosporine-like amino acid (MAA) utilized for its UV-screening
properties, requires careful management throughout its lifecycle, including its ultimate disposal.
This guide provides a comprehensive, step-by-step operational plan for the proper disposal of
Shinorine waste in a laboratory setting.

Handling and Storage of Shinorine

Proper handling and storage are foundational to a safe disposal plan. Below is a summary of
key data and storage conditions for Shinorine.
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Property Data Citations
Molecular Formula C13H20N20s [1]
Molecular Weight 332.31 g/mol [1][2]
Appearance Solid

Storage (Short Term)

Dry, dark, and at O - 4°C for

days to weeks.[1]

[1]

Storage (Long Term)

Store at -20°C for months to

years.[1]

[1]

Hazard Statements

H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation).

[2]

Precautionary Statements

P280, P302+P352,
P304+P340,
P305+P351+P338, P312,
P403+P233, P501.[2]

[2]

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS), Shinorine is associated with the following hazards:

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

e H335: May cause respiratory irritation.[2]

To mitigate these risks, the following personal protective equipment (PPE) and handling

precautions are advised:

o Wear protective gloves, clothing, eye protection, and face protection.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.
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e Use only outdoors or in a well-ventilated area.

e Wash skin thoroughly after handling.

Step-by-Step Disposal Protocol for Shinorine

The primary directive for the disposal of Shinorine is to dispose of the contents and container
in accordance with local, regional, national, and international regulations.[3] Do not dispose of
this material down the drain or in regular trash. The following protocol outlines the necessary
steps to ensure compliance and safety.

Step 1: Waste Identification and Segregation

Properly segregate all materials that have come into contact with Shinorine. This includes:

e Solid Waste: Unused or expired Shinorine powder and contaminated lab materials such as
pipette tips, gloves, weighing paper, and empty vials.

e Liquid Waste: Solutions containing Shinorine and contaminated solvents used for cleaning
and decontamination.

Step 2: Waste Collection and Containerization

o Containers: Use designated, leak-proof, and clearly labeled hazardous waste containers.
Ensure the container material is compatible with Shinorine and any solvents used.

o Labeling: The waste container label must clearly state "Hazardous Waste" and list all
chemical contents, including "Shinorine" and any solvents. The associated hazards (e.g.,
“Irritant™) should also be clearly indicated.

Step 3: Decontamination of Labware and Work Surfaces

o Decontaminate all work surfaces and reusable equipment that have been in contact with
Shinorine.

o Use an appropriate solvent (e.g., 70% ethanol) followed by a standard laboratory cleaning
agent.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1251615?utm_src=pdf-body
https://www.benchchem.com/product/b1251615?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/FL/17/MSDS_FL176717_4000_ET.pdf
https://www.benchchem.com/product/b1251615?utm_src=pdf-body
https://www.benchchem.com/product/b1251615?utm_src=pdf-body
https://www.benchchem.com/product/b1251615?utm_src=pdf-body
https://www.benchchem.com/product/b1251615?utm_src=pdf-body
https://www.benchchem.com/product/b1251615?utm_src=pdf-body
https://www.benchchem.com/product/b1251615?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Collect all cleaning materials (e.g., wipes, paper towels) and dispose of them as solid
chemical waste.

Step 4: Storage and Final Disposal

o Storage: Store sealed waste containers in a designated, well-ventilated secondary
containment area, away from incompatible materials, until collection.

» Disposal: Arrange for the collection of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor. Ensure all paperwork and labeling are complete according to institutional and
local regulations.

In the event of an accidental release, move undamaged containers from the immediate hazard
area if it can be done safely.[4] Ensure adequate ventilation and wear appropriate personal
protective equipment during cleanup.[4] Do not allow the substance to enter the soil or surface
water.[4]

Experimental Workflow for Shinorine Disposal
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Caption: Workflow for the safe segregation and disposal of Shinorine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Shinorine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1251615#shinorine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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